N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide

• IUPAC Name: N-methyl-4-[(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H14N2O3S2/c1-9-4-3-5-10(6-9)15-20(17,18)11-7-12(19-8-11)13(16)14-2/h3-8,15H,1-2H3,(H,14,16)
• InChI Key: ZPDPWPGPDAOLHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CSC(=C2)C(=O)NC
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

“N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide” is a chemical compound with the molecular formula C13H14N2O3S2. It has an average mass of 310.392 Da and a monoisotopic mass of 310.044586 Da. This compound belongs to the class of endogenous metabolites and is used in various industrial chemicals and personal care products.

Molecular Structure Analysis

The molecular structure of “N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide” can be represented by the InChI string: InChI=1S/C13H14N2O3S2/c1-9-3-4-11(7-12(9)15-20(2,17)18)14-13(16)10-5-6-19-8-10/h3-8,15H,1-2H3,(H,14,16). The canonical SMILES representation is: CC1=C(C=C(C=C1)NC(=O)C2=CSC=C2)NS(=O)(=O)C.

Scientific Research Applications

Structural Analysis

A key aspect of scientific research involving N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide is structural analysis. The compound 2-[({[(4-methylphenyl)sulfonyl]methyl}amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate, which is similar in structure, was synthesized and analyzed using single crystal X-ray diffraction. This detailed analysis, including IR, NMR spectroscopy, and mass spectrometry, provides valuable insights into the structural characteristics of these types of compounds (Ramazani et al., 2011).

Anticancer Potential

One of the significant areas of research for derivatives of N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide is in the field of oncology. Studies have synthesized and evaluated compounds with similar structures for their pro-apoptotic activity as potential anticancer agents. For example, derivatives of indapamide, a compound structurally related to N-methyl-4-{[(3-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide, have demonstrated significant proapoptotic activity in melanoma cell lines, indicating their potential as anticancer treatments (Yılmaz et al., 2015).

Chemical Synthesis

Another critical research application is in the field of chemical synthesis. For instance, the synthesis of methyl 3-amino-4-aryl(or methyl)sulfonyl-2-thiophenecarboxylates involves reactions that are fundamental to developing new chemical entities. This process includes hydrolysis, decarboxylation, and acylation, demonstrating the compound's utility in diverse chemical synthesis applications (Stephens et al., 1999).

Solvent-Free Synthesis

Environmentally friendly synthesis methods are also a key area of application. For example, the solvent-free synthesis of certain compounds using Al(OTf)3 catalysis represents an important step in the development of more sustainable and environmentally friendly chemical processes. This approach is crucial in the synthesis of new classes of ionic liquids and has significant implications for green chemistry (Fringuelli et al., 2004).